Cas no 2228659-53-6 (2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 2228659-53-6
• MF: C₁₆H₂₃NO₆
• MW: 325.3569252491
• CID: 6077775
• PubChem ID: 165622459
• Update Time: 2025-10-28

2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid
• 2228659-53-6
• EN300-1897037
• 2-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid

• Inchi： 1S/C16H23NO6/c1-15(2,3)23-14(21)17-10-7-9(16(4,5)13(19)20)8-11(22-6)12(10)18/h7-8,18H,1-6H3,(H,17,21)(H,19,20)
• InChI Key： ZUQRPGXWBVEFFX-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)C(C(=O)O)(C)C)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 325.15253745g/mol
• Monoisotopic Mass: 325.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid

Professional Introduction to 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic Acid (CAS No: 2228659-53-6)

2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid, identified by the CAS number 2228659-53-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural features of this compound, particularly the presence of protective groups and functional moieties, make it a versatile intermediate in synthetic chemistry and drug development.

The molecular structure of 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid consists of a phenolic backbone substituted with various functional groups. The (tert-butoxy)carbonylamino group serves as a protecting group for the amino functionality, which is crucial in maintaining the stability of the compound during synthetic processes. Additionally, the hydroxyl and methoxy groups contribute to the overall reactivity and solubility of the molecule, making it suitable for further derivatization and functionalization.

In recent years, there has been growing interest in compounds that incorporate both hydroxyl and methoxy substituents on a phenyl ring due to their role in modulating biological activity. Studies have shown that such substitutions can enhance binding affinity to target enzymes and receptors, thereby improving the efficacy of potential drug candidates. The presence of these functional groups in 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid positions it as a promising candidate for further investigation in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce or manipulate specific functional groups while maintaining high yield and purity. The use of protective groups, such as the (tert-butoxy)carbonylamino moiety, is essential in preventing unwanted side reactions and ensuring the integrity of the amino group throughout the synthetic process. Advanced techniques in organic synthesis, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this molecule efficiently.

Efforts are ongoing to explore the pharmacological properties of 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic diseases. The hydroxyl and methoxy groups are known to interact with biological targets in ways that could lead to therapeutic benefits. Further research is needed to fully elucidate its mechanism of action and potential applications in drug development.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been utilized to predict the binding interactions between 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid and its target proteins. These simulations provide valuable insights into how structural modifications can influence biological activity, guiding experimental design and optimization efforts. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and develop more effective therapeutic agents.

The versatility of 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid extends beyond its potential as a drug candidate. It serves as a valuable building block for synthesizing more complex molecules with tailored biological properties. The protective group strategy employed in its synthesis allows for easy modification at multiple sites, enabling chemists to explore a wide range of structural variations. This flexibility makes it an indispensable tool in the arsenal of medicinal chemists seeking to develop novel therapeutics.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-methylpropanoic acid (CAS No: 2228659-53-6) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its reactivity and solubility characteristics, make it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.